1-(2,4-dichlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14Cl2N4O2/c21-15-4-3-14(16(22)10-15)12-25-17-2-1-7-24-18(17)19(27)26(20(25)28)11-13-5-8-23-9-6-13/h1-10H,11-12H2
• InChI Key: SVVPJHRURBUWTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N(C(=O)N2CC3=C(C=C(C=C3)Cl)Cl)CC4=CC=NC=C4)N=C1
• Molecular Formula: C20H14Cl2N4O2
• Molecular Weight: 413.3 g/mol

Description

1-(2,4-dichlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H14Cl2N4O2 and its molecular weight is 413.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of pyrido[3,2-d]pyrimidine-2,4(1H,3H)-diones, including derivatives similar to 1-(2,4-dichlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, has been reported through various synthetic pathways. For example, Jatczak et al. (2014) developed a straightforward synthesis starting from 2-chloropyridine-3-carboxylic acid, highlighting the versatility and adaptability of this scaffold in drug design due to significant variations in biopharmaceutical properties across derivatives (Jatczak et al., 2014). This synthesis approach underscores the structural diversity and potential for customization in the development of compounds for specific applications.

Potential Applications

The chemical structure of 1-(2,4-dichlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suggests its potential utility in a range of scientific research applications:

• Pharmacological Research : The pyrido[3,2-d]pyrimidine scaffold has been explored for various pharmacological activities. For instance, compounds with this core structure have been studied for their antimicrobial properties, as seen in the work of Alwan et al. (2014), where new Schiff bases of pyrido[1,2-a]pyrimidine derivatives with certain amino acids were synthesized and showed promising antibacterial and antifungal activities (Alwan et al., 2014).

• Material Science : The unique electronic and structural properties of pyrido[3,2-d]pyrimidines could be leveraged in material science, particularly in the development of novel photophysical materials. Yan et al. (2017) synthesized pyrimidine-phthalimide derivatives with donor-π-acceptor structures, exhibiting solid-state fluorescence and potential as colorimetric pH sensors due to their protonation-dependent color changes (Yan et al., 2017).